Cas no 887-90-1 (2,1-Benzisoxazole,5-bromo-3-(4-chlorophenyl)-)

• Product Name: 2,1-Benzisoxazole,5-bromo-3-(4-chlorophenyl)-
• CAS No: 887-90-1
• MF: C₁₃H₇BrClNO
• MW: 308.557781457901
• CID: 733203
• PubChem ID: 347765
• Update Time: 2025-04-19

2,1-Benzisoxazole,5-bromo-3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,5-bromo-3-(4-chlorophenyl)-
• 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole
• 5-bromo-3-(4-chlorophenyl)-2,1-benzoxazole
• AKOS002838077
• NSC-406613
• CS-0458533
• W18820
• DB-078215
• NSC 406613
• 5-Bromo-3-(4-chloro-phenyl)-benzo[c]isoxazole
• NSC406613
• SR-01000523136
• DTXSID20237250
• AG-205/12364011
• XPEAUKHERPSOLK-UHFFFAOYSA-N
• 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole #
• 887-90-1
• 5-bromo-3-(4-chlorophenyl)benzo[c]isoxazole
• WS-01207
• MFCD01572392
• SR-01000523136-1

• Inchi： 1S/C13H7BrClNO/c14-9-3-6-12-11(7-9)13(17-16-12)8-1-4-10(15)5-2-8/h1-7H
• InChI Key： XPEAUKHERPSOLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C1C=CC(=CC=1)Cl)ON=2

Computed Properties

• Exact Mass: 306.94
• Monoisotopic Mass: 306.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.598
• Boiling Point: 439.3°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.664